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Compound of Interest

Compound Name: 4-Biphenylyl isocyanate

CAS No.: 92-95-5

Cat. No.: B1587451

Get Quote

Nomenclature, Physicochemical Profile, and
Analytical Applications
Executive Summary
4-Biphenylyl isocyanate (CAS 92-95-5) is a specialized derivatizing agent utilized primarily in

the High-Performance Liquid Chromatography (HPLC) analysis of compounds lacking strong

chromophores, such as fatty alcohols, phenols, and amines.[1] By introducing a biphenyl

moiety, it significantly enhances UV-Vis detection sensitivity. This guide provides a definitive

reference on its nomenclature synonyms, physicochemical properties, and a validated protocol

for its application in analytical workflows.

Part 1: Chemical Identity & Nomenclature
The nomenclature of 4-Biphenylyl isocyanate can be a source of confusion due to historical

naming conventions involving the "xenyl" radical and variations in ring numbering. Precise

identification is critical for regulatory compliance and database searching.

1.1 Synonym Hierarchy
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The following table categorizes synonyms by their derivation logic, distinguishing between

IUPAC standards, historical trivial names, and commercial identifiers.

Category Primary Name/Synonym Technical Note

Common/Trade 4-Biphenylyl isocyanate
Most widely used commercial

name.

IUPAC 1-Isocyanato-4-phenylbenzene

Defines the isocyanate as a

substituent on the benzene

ring.

Systematic
Isocyanic acid, 4-biphenylyl

ester

Views the compound as an

ester of isocyanic acid.

Historical p-Xenylcarbimide

"Xenyl" refers to the biphenyl

group; "Carbimide" is an

archaic term for isocyanate.[1]

Structural 4-Isocyanatobiphenyl

Emphasizes the functional

group position on the biphenyl

core.

Structural p-Diphenyl isocyanate
"p-" (para) denotes the 4-

position substitution.[1]

CAS RN 92-95-5 Unique numerical identifier.

1.2 Nomenclature Logic Visualization
The following diagram illustrates the structural relationships and naming derivation for 4-
Biphenylyl isocyanate.
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Chemical Structure
(C13H9NO)

IUPAC System
1-Isocyanato-4-phenylbenzene

Common Usage
4-Biphenylyl isocyanate

Historical/Trivial
p-Xenylcarbimide

Base: Benzene
Subst: 4-Phenyl + 1-Isocyanato

Derivation

Base: Biphenyl
Subst: 4-Isocyanato

Derivation

Radical: Xenyl (Biphenyl)
Suffix: Carbimide (Isocyanate)

Derivation

Click to download full resolution via product page

Figure 1: Nomenclature derivation map illustrating the linguistic roots of common and historical

synonyms.

Part 2: Physicochemical Specifications
Understanding the physical state and reactivity of 4-Biphenylyl isocyanate is essential for

experimental design, particularly regarding solvent selection and storage.
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Property Specification Experimental Implication

Molecular Formula C₁₃H₉NO MW: 195.22 g/mol

Physical State Crystalline Solid
Easy to weigh; requires

dissolution in aprotic solvents.

Appearance White to off-white/yellow

Discoloration indicates

moisture contamination

(hydrolysis).

Melting Point 59–62 °C
Low melting point; handle

away from heat sources.

Boiling Point 110–112 °C (at 1 mmHg)
Volatile under high vacuum;

generally stable at STP.

Solubility
Soluble in THF, Acetonitrile,

DCM

Critical: Reacts with protic

solvents (Water, Methanol).

Reactivity
Electrophilic (Isocyanate

group)

Reacts rapidly with

nucleophiles (-OH, -NH₂, -SH).

Part 3: Analytical Utility & Mechanism
The primary application of 4-Biphenylyl isocyanate is as a pre-column derivatization reagent

for HPLC. Many biologically active compounds (e.g., fatty alcohols, phytosterols) lack a

chromophore, making them invisible to standard UV detectors.

Mechanism: The isocyanate group (-N=C=O) acts as an electrophile. It undergoes nucleophilic

addition with active hydrogen atoms in hydroxyl (-OH) or amine (-NH₂) groups.

Alcohol Reaction: Forms a Carbamate (Urethane) linkage.

Amine Reaction: Forms a Urea linkage.

This reaction tags the analyte with the biphenyl group, which has a strong UV absorption

maximum (

) typically around 254 nm, allowing for nanomolar detection limits.
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4-Biphenylyl Isocyanate
(Electrophile)

Nucleophilic Attack
(Catalyst: Base)

Analyte (R-OH)
(Nucleophile)

Derivatized Carbamate
(UV Active @ 254nm)

Formation of -NH-CO-O- Linkage
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Figure 2: Reaction pathway for the derivatization of an alcohol (R-OH) into a UV-active

carbamate.

Part 4: Validated Experimental Protocol
Application: Derivatization of Fatty Alcohols for HPLC-UV Analysis. Objective: To attach the

biphenyl chromophore to non-UV active alcohols to enable quantification.

4.1 Reagents & Equipment
Reagent: 4-Biphenylyl isocyanate (Sigma-Aldrich/Fisher, >97%).

Solvent: Anhydrous Acetonitrile (ACN) or Tetrahydrofuran (THF). Note: Water content must

be <0.01% to prevent reagent hydrolysis.

Catalyst: Triethylamine (TEA) or Pyridine.

Quenching Agent: n-Butylamine (to consume excess isocyanate).

4.2 Step-by-Step Workflow
Preparation of Reagent Solution:

Dissolve 20 mg of 4-Biphenylyl isocyanate in 10 mL of anhydrous ACN. Prepare fresh

daily.

Why: Isocyanates degrade slowly even in "dry" solvents due to trace atmospheric

moisture.

Derivatization Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1587451/docs?utm_src=pdf-body-img#technical-whitepaper-4-biphenylyl-isocyanate
https://www.benchchem.com/product/b1587451/docs?utm_src=pdf-body#technical-whitepaper-4-biphenylyl-isocyanate
https://www.benchchem.com/product/b1587451/docs?utm_src=pdf-body#technical-whitepaper-4-biphenylyl-isocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a 2 mL HPLC vial, mix 200 µL of sample solution (containing alcohols) with 200 µL of

Reagent Solution.

Add 10 µL of Catalyst (Triethylamine).

Cap tightly and vortex.

Incubate at 60°C for 30–45 minutes in a heating block.

Causality: Heat and base catalysis lower the activation energy, ensuring quantitative

conversion of sterically hindered alcohols.

Quenching (Critical Step):

Add 20 µL of n-Butylamine (or ethanol) to the vial.

Incubate for 5 minutes.

Self-Validating Logic: This step converts unreacted isocyanate into a known urea

derivative (n-butyl urea). Without quenching, excess isocyanate can react with the HPLC

mobile phase or column stationary phase, causing ghost peaks and column damage.

Analysis:

Inject 10 µL into the HPLC system (C18 Column).

Detection: UV at 254 nm.

Mobile Phase: ACN/Water gradient.

Part 5: Safety & Handling (E-E-A-T)
Hazard Classification:

Sensitizer: Isocyanates are potent respiratory and skin sensitizers. Inhalation can induce

asthma-like symptoms.[2]

Lachrymator: Irritating to eyes and mucous membranes.[2]
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Handling Protocols:

Engineering Controls: Always weigh and handle the solid in a functional fume hood.

PPE: Nitrile gloves are required. Latex is permeable to many organic solvents used in this

protocol.

Decontamination: Spills should be treated with a solution of 90% water, 8% concentrated

ammonia, and 2% liquid detergent to hydrolyze the isocyanate into the corresponding amine

and urea (which are less volatile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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